Cas no 2228414-58-0 (5-(1-azido-2-hydroxyethyl)-2-nitrophenol)

• Product Name: 5-(1-azido-2-hydroxyethyl)-2-nitrophenol
• CAS No: 2228414-58-0
• MF: C₈H₈N₄O₄
• MW: 224.17352104187
• CID: 6603414
• PubChem ID: 165682582
• Update Time: 2025-10-22

5-(1-azido-2-hydroxyethyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-azido-2-hydroxyethyl)-2-nitrophenol
• EN300-1815324
• 2228414-58-0

• Inchi： 1S/C8H8N4O4/c9-11-10-6(4-13)5-1-2-7(12(15)16)8(14)3-5/h1-3,6,13-14H,4H2
• InChI Key： WDAITWCHRRUAGT-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(=C(C=1)O)[N+](=O)[O-])N=[N+]=[N-]

Computed Properties

• Exact Mass: 224.05455475g/mol
• Monoisotopic Mass: 224.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on 5-(1-azido-2-hydroxyethyl)-2-nitrophenol

Comprehensive Overview of 5-(1-azido-2-hydroxyethyl)-2-nitrophenol (CAS No. 2228414-58-0): Properties, Applications, and Research Insights

The compound 5-(1-azido-2-hydroxyethyl)-2-nitrophenol (CAS No. 2228414-58-0) has garnered significant attention in recent years due to its unique chemical structure and versatile applications in organic synthesis and material science. This nitrophenol derivative features an azido group and a hydroxyethyl moiety, making it a valuable intermediate for click chemistry reactions and bioconjugation studies. Researchers are increasingly exploring its potential in drug discovery, fluorescent probes, and polymer modification, aligning with the growing demand for functionalized aromatic compounds in interdisciplinary research.

One of the most searched questions about 5-(1-azido-2-hydroxyethyl)-2-nitrophenol revolves around its synthetic routes. The compound is typically synthesized via nitration of phenol derivatives followed by azidation of the hydroxyethyl side chain. Its solubility in polar solvents like DMSO and methanol facilitates its use in biomolecular labeling, a hot topic in proteomics and genomic research. Recent publications highlight its role in developing photoaffinity labels, addressing the need for target identification in pharmaceutical development.

From an SEO perspective, users frequently search for "CAS 2228414-58-0 supplier" or "5-(1-azido-2-hydroxyethyl)-2-nitrophenol price," reflecting commercial interest. The compound's stability under ambient conditions and compatibility with microwave-assisted synthesis (a trending technique) further enhance its utility. Notably, its UV-Vis absorption properties (λ_max ~400 nm) make it suitable for photochemical studies, a field gaining traction due to advancements in light-responsive materials.

In the context of green chemistry, researchers are investigating catalytic methods to optimize the production of 5-(1-azido-2-hydroxyethyl)-2-nitrophenol with reduced waste. This aligns with global trends toward sustainable synthesis. Additionally, its azide-alkyne cycloaddition capability (a cornerstone of click chemistry) positions it as a key player in nanomaterial functionalization, particularly in quantum dot and carbon nanotube applications.

Safety data sheets emphasize proper handling of this compound due to its nitroaromatic nature, though it remains non-regulated. Storage recommendations include anhydrous conditions and protection from prolonged light exposure to maintain stability—a detail often queried by laboratory personnel. As the demand for multifunctional linkers grows in biotechnology, 5-(1-azido-2-hydroxyethyl)-2-nitrophenol continues to be a subject of patent filings, particularly in diagnostic reagent formulations.

Future research directions may explore its electrochemical properties for biosensor development or its incorporation into smart polymers. With the rise of AI-assisted molecular design, computational studies predicting its reactivity with biomolecules could unlock new applications. This compound exemplifies how structural modularity in organic chemistry drives innovation across life sciences and advanced materials.